Cas no 50438-47-6 (N-(4-Bromophenyl)-N-methylacetamide)

• Product Name: N-(4-Bromophenyl)-N-methylacetamide
• CAS No: 50438-47-6
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD00094195
• CID: 876831
• PubChem ID: 4324567
• Update Time: 2025-08-03

N-(4-Bromophenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)-N-methylacetamide
• N-(4-bromophenyl)-N-methylacetamide(SALTDATA: FREE)
• 4'-BroMo-N-Methylacetanilide
• CHEMBRDG-BB 5304453
• BS-38036
• ALBB-017137
• JDWFXKUASRMYEO-UHFFFAOYSA-N
• 50438-47-6
• AKOS003617580
• N-(4-bromophenyl)-N-methyl-acetamide
• F87978
• DTXSID10401943
• STL582065
• N~1~-(4-BROMOPHENYL)-N~1~-METHYLACETAMIDE
• MFCD00094195
• SCHEMBL969001
• Acetamide, N-(4-bromophenyl)-N-methyl-
• CS-0323037

• MDL： MFCD00094195
• Inchi： 1S/C9H10BrNO/c1-7(12)11(2)9-5-3-8(10)4-6-9/h3-6H,1-2H3
• InChI Key： JDWFXKUASRMYEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C(C)=O)C

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 298.7±23.0 °C at 760 mmHg
• Flash Point: 134.5±22.6 °C
• PSA: 20.31000
• LogP: 2.43180
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(4-Bromophenyl)-N-methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)